![molecular formula C18H16FN3O3 B2544858 Ethyl 5-(2-(4-fluorophenyl)acetamido)pyrazolo[1,5-a]pyridine-3-carboxylate CAS No. 1396765-71-1](/img/structure/B2544858.png)
Ethyl 5-(2-(4-fluorophenyl)acetamido)pyrazolo[1,5-a]pyridine-3-carboxylate
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Overview
Description
Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been studied for their potential biological activities . They are known to be valuable building blocks in organic synthesis .
Synthesis Analysis
Pyrazolo[1,5-a]pyrimidines can be synthesized through various methods . One common method involves the use of scaffold hopping and computer-aided drug design .Molecular Structure Analysis
The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by a fused ring system containing a pyrazole ring and a pyrimidine ring .Chemical Reactions Analysis
The chemical reactions involving pyrazolo[1,5-a]pyrimidines are diverse and depend on the specific substituents present on the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of pyrazolo[1,5-a]pyrimidines can vary widely depending on their specific structure and substituents .Scientific Research Applications
Heterocyclic Synthesis
- The compound has been used in the synthesis of heterocyclic compounds, demonstrating its versatility in generating diverse molecular structures such as pyrazolo[3,4-b]pyridines, pyrimidines, and other N-fused heterocycles. These reactions often involve condensation with activated carbonyl groups, showcasing the compound's reactivity and potential for creating complex molecular architectures (Ghaedi et al., 2015).
Fluorescent Molecules
- A study on the synthesis of trifluoromethyl-promoted functional pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones highlighted the fluorescent properties of these molecules, suggesting their potential as attractive fluorophores for various applications, including biological imaging and sensing (Wu et al., 2006).
Anticancer Activity
- Novel pyrazolo[1,5-a]pyrimidines and related Schiff bases have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines. The structure-activity relationship of these compounds provides insights into designing more effective anticancer agents (Hassan et al., 2015).
Fluorophore Development
- The development of 4-hydroxy pyrazolo[1,5-a]pyridines through a tandem reaction has been studied, with the resulting compounds displaying strong fluorescence. This suggests potential applications in developing new fluorophores for scientific research and industrial applications (Yan et al., 2018).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]pyrazolo[1,5-a]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O3/c1-2-25-18(24)15-11-20-22-8-7-14(10-16(15)22)21-17(23)9-12-3-5-13(19)6-4-12/h3-8,10-11H,2,9H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGLKMGMYJZFIKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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